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A komprehensiv attekintés a kutatok, tudésok és gydégyszerfejlesztési szakemberek szadmara

Bevezetés

A glukagonszer( peptid-1 (GLP-1) egy bélhormon, amely kulcsfontossagu szerepet jatszik a
glik6z homeosztazis szabalyozasaban, igy a 2-es tipusu cukorbetegség és az elhizas
kezelésének egyik f6 terdpias célpontja.[1][2] A GLP-1 a hasnyalmirigy béta-sejtjeiben talalhatd
specifikus G-protein-kapcsolt receptorahoz (GPCR), a GLP-1 receptorhoz (GLP-1R) két6dve
fejti ki hatasat, ami a glikozfliggé inzulinszekrécié fokozodasahoz vezet.[1][3] A GLP-1
jelatvitel egy dsszetett, tobb Utvonalat magaban foglalé folyamat, amely a masodlagos hirvivé
molekuldk szintjének emelkedésétdl a génexpresszié megvaltozasaig terjed.

Ez a technikai utmutaté mélyrehato attekintést nyujt a GLP-1 jelatviteli utvonal kézponti
mechanizmusairdl, kulonos tekintettel a GLP-1R-rel kélcsbnhatasba 1€p6 fehérjékre és a
jelatvitel modulalasara. Bar a "Haegt" kifejezés a jelenlegi tudomanyos irodalomban nem
szerepel a GLP-1 jelatvitellel 6sszefliggésben, ez az Utmutatd keretet biztosit az Gjonnan
azonositott szabalyozo fehérjék, mint példaul a feltételezett "Haegt", szerepének
megértéséhez és vizsgalatahoz.

A GLP-1 Receptor és Jelatviteli Kaszkadja

A GLP-1R aktivalodasa a GLP-1 vagy analdgjai altali kotddés kovetkeztében egy sor
intracellularis eseményt indit el, amelyek egyuttesen felel6sek a peptid biologiai hatasaiért. A
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kanonikus jelatviteli Gtvonal a Gas fehérje aktivalasan és az azt kdvet6 ciklikus adenozin-
monofoszfat (CAMP) termelésen keresztil valosul meg.[2]

A GLP-1 jeléatvitel 6 lépései:

e Ligandumkétédés: A GLP-1 a GLP-1R extracellularis doménjéhez kotédik, konformacios
véltozast idézve el6 a receptorban.

o G-protein aktivacio: A receptor aktivadlodasa a heterotrimer G-protein Gas alegységének
aktivalédasahoz vezet.

o Adenylyl ciklaz aktivacio: A Gas aktivalja az adenylyl ciklaz enzimet, amely az ATP-t cAMP-
vé alakitja.[4]

e Masodlagos hirvivék aktivdlodasa: A megndvekedett CAMP szint két f6 effektor fehérjét
aktival: a protein kindz A-t (PKA) és az Epac-ot (Exchange protein directly activated by
cAMP).[3][5]

o Downstream hatasok: A PKA és az Epac szamos szubsztratot foszforilal, ami az
inzulinszekréciés granulumok exocitézisanak fokozodasahoz, a béta-sejtek tulélésének és
proliferaciojanak elésegitéséhez, valamint a glukagonszekrécié gatlasahoz vezet.[1][3]

Ezenkivil a GLP-1R mas G-fehérjékkel, példaul a Gag/11-gyel is képes kapcsolodni, ami a
foszfolipaz C (PLC) aktivalasahoz és az intracellularis kalciumszint emelkedéséhez vezet,
tovabb bonyolitva a jelatviteli haldzatot.[2][6]

A GLP-1R-rel Kélcsdnhatasba Lép6 Fehérjéek és a
Jelatvitel Szabalyozasa

A GLP-1R jelatvitelét szamos, a receptorral kbzvetlenll vagy kdzvetve kdlcsdnhatasba 1ép6
fehérje szabalyozza. Ezek a kdlcsdnhatasok finomhangoljak a jelatvitel er6sségét és
id6tartamat. Egy membran alapu split-ubikvitin éleszté két-hibrid (MYTH) sz(lréssel 38 Uj, a
GLP-1R-rel kblcsbnhatasba 1épd fehérjejeldltet azonositottak.[7][8] Meglep6 modon a vizsgalt
kdlcsdnhato partnerek kozul 15 gatolta a GLP-1 altal kivaltott cAMP felhalmozédast, ami arra
utal, hogy a GLP-1R aktivitasat negativ szabalyozé mechanizmusok is befolyasoljak.[7][8]

Példak a GLP-1R-rel kdlcsbnhatasba 1ép6 és a jelatvitelt szabalyoz6 fehérjékre:
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e [B-Arrestin-1: Egy allvanyfehérje, amely sziikséges a GLP-1 altal kivaltott CAMP termeléshez
és inzulinszekréciohoz.[7]

e SLC15A4, APLP1, és AP2M1: Olyan fehérjék, amelyek gatoljadk a GLP-1R jelatvitelt, és
amelyek gatlasa fokozhatja a GLP-1 altal kivaltott inzulinszekréciot.[7][8]

Ezen kdlcsbnhatasok megértése Uj terapias stratégiak kidolgozasahoz vezethet, amelyek a
GLP-1R aktivitasanak fokozasat célozzak ezen gatlo kbélcsdnhatasok gatlasaval.[7][8]

Kvantitativ Adatok Osszefoglalasa

Az alabbi tablazatok a GLP-1 jelatvitel kulcsfontossagu kvantitativ adatait foglaljak 6ssze a

tudomanyos irodalom alapjan.

1. Tablazat: A GLP-1R-rel kélcsdnhatasba |ép6 fehérjék hatasa a cAMP felhalmozédasra

Hatas a GLP-1 altal
Kdlcsénhaté Fehérje Indukalt cAMP Forras
Felhalmozé6dasra

B-Arrestin-1 Sziikséges a stimulaciéhoz [7]

SLC15A4 Gatlas [7118]
APLP1 Gatlas [71[8]
AP2M1 Géatlas [71[8]
12 tovabbi azonositott fehérje Gatlas [7118]

2. Tablazat: A GLP-1 analdgok hatasa az inzulinszekréciora és a glikézszintre
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) Hatas az Hatas a . ;
GLP-1 Anal6g . o | . Megjegyzés
Inzulinszekrécidra Vércukorszintre
. . Géatolja a
Exenatid Fokozza Csokkenti o
gyomordirulést is.[9]
) ) ) Gatolja a
Liraglutid Fokozza Csokkenti o
gyomordrulést is.[9]
] ] Gatolja a
Szemaglutid Fokozza Csokkenti

gyomordirtlést is.[9]

Kisérleti Protokollok

Az aladbbiakban részletezzilk a GLP-1 jelatvitel vizsgalataban alkalmazott kulcsfontossagu

kisérleti médszereket.

Membran Alapu Split-Ubikvitin Eleszté Két-Hibrid
(MYTH) Vizsgalat

Cél: A GLP-1R-rel kblcsbnhatasba 1ép6 U] fehérjék azonositasa.
Mébdszertan:

o Csali konstrukcié: A human GLP-1R-t egy éleszt6 expresszids vektorba klonozzak, amely a
Cub-LexA-VP16 fazios fehérjét kédolja. A Cub az ubikvitin C-terminalis fele.

o Préda konyvtar: Egy human magzati agy cDNS "préda” kbnyvtarat hasznélnak, ahol a
cDNS-ek a NubG fuziés fehérjét kédol6 vektorba vannak klénozva. A NubG az ubikvitin N-

termindlis felének egy mutélt forméja.

 Elesztd transzforméacio: A csali és préda plazmidokat egyidejlileg transzformaljak egy
megfelel§ élesztbtérzsbe.

o Szelekcio: Ha a csali (GLP-1R) és a préda (egy konyvtari fehérje) kdlcsdnhatasba Iép, a Cub
és a NubG alegységek 6sszedllnak, funkcionalis ubikvitint képezve. Ez egy ubikvitin-
specifikus protedz altali hasitashoz vezet, ami felszabaditja a LexA-VP16 transzkripcios
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faktort. A transzkripcids faktor a sejtmagba jutva aktivalja a riportergének (pl. HIS3, ADE2,
lacZ) expressziojat.

o Validalas: A pozitiv klbnokat szelektiv taptalajon ndvesztik, és a riportergén aktivitasat (pl. -
galaktozidaz teszttel) mérik a kélcsbnhatas megerdsitésére.

Ko-immunprecipitacio (Co-IP)

Cél: A GLP-1R és a feltételezett kdlcsonhato partner kozétti fizikai kdlcsdnhatds megerdésitése
emlés sejtekben.

Moddszertan:

o Sejtkulttra és transzfekcié: EmlIbs sejteket (pl. CHO vagy HEK293) kotranszfektalnak a
cimkézett GLP-1R-t (pl. FLAG-cimkével) és a cimkézett feltételezett kblcsbnhat6 partnert (pl.
HA-cimkével) expresszalo plazmidokkal.

o Sejtlizis: A sejteket egy enyhe, nem-denaturalé pufferben lizaljak a fehérjekomplexek
meg06rzése érdekében.

o Immunprecipitacio: A sejtlizadtumot egy, a GLP-1R cimkéjét (pl. anti-FLAG) specifikusan
felismerd antitesttel inkubaljak. Az antitest-fehérje komplexeket Protein A/G agar6z
gyongyokkel kotik meg.

e Mosés: A gydngyoket tobbszoér mossék, hogy eltavolitsdk a nem specifikusan kot6dé
fehérjéket.

e EIUcCi6 és analizis: A megkotott fehérjéket elualjak a gyongyokrél, majd SDS-PAGE-val
elvalasztjak és Western blottal analizaljak a ko-precipitalt, feltételezett klcsdnhaté partner
jelenlétét a méasik cimkére (pl. anti-HA) specifikus antitesttel.

cAMP Felhalmozdédasi Teszt

Cél: A GLP-1R aktivacidjanak és a downstream jelatvitelnek a mérése a cCAMP szint valtozasan
keresztil.

Modszertan:
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Sejtkultira: A GLP-1R-t expresszalo sejteket (pl. CHO-GLP1R) egy 96-lyuku lemezen
tenyeésztik.

Stimulacié: A sejteket GLP-1-gyel vagy annak analdgjaival stimulaljak kilonb6zd
koncentracidokban, egy foszfodiészteraz gatlé (pl. IBMX) jelenlétében, hogy
megakadalyozzadk a cAMP lebomlasat.

Lizis és detektalas: A stimulaciot kbvetben a sejteket lizaljak, és az intracellularis CAMP
szintet egy kompetitivimmunoassay segitségével mérik, amely altalaban id6felbontasu
fluoreszcencian (TR-FRET) vagy enzimmel kapcsolt immunszorbens vizsgélaton (ELISA)
alapul.

Adat analizis: A mért jeleket cCAMP koncentraciova alakitjak egy standard gorbe
segitségével, és az adatokat dozis-valasz gorbékként dbrazoljak az EC50 értékek
meghatarozasahoz.

Vizualizaciok
Az aldbbi diagramok a GLP-1 jelatviteli itvonalat és a kapcsoldédo kisérleti munkafolyamatokat
szemléltetik.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Intracellularis Tér

Aktivacié Fokozés

Inzulin
Szekrécig,

Fokozas
Aktivacio

v

Szabalyozas Gén
Transzkripci6,

Extracelluléris Tér Sejtmembran

Kotodés Aktivacid Aktivacié Adenylyl
Ciklaz

Click to download full resolution via product page

1. &bra: A GLP-1 kanonikus jelatviteli ttvonala.
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2. &bra: Ko-immunprecipitacios kisérleti munkafolyamat.
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Osszefoglalas és Jévébeli Iranyok

A GLP-1 jelatviteli utvonal egy rendkivil 6sszetett és szigortan szabalyozott rendszer, amely
kdzponti szerepet jatszik az anyagcsere-betegségek patofiziolégigjaban. A GLP-1R-rel
kdlcsdnhatasba lépd Uj fehérjék azonositasa és jellemzése, mint amilyen a feltételezett "Haegt"
is lehet, elengedhetetlen a jelatviteli folyamatok teljes megértéséhez és uj, hatékonyabb
terapias stratégiak kidolgozasahoz. A jovébeli kutatdsoknak arra kell 6sszpontositaniuk, hogy
feltarjdk ezen szabdélyoz6 fehérjék pontos molekuléaris mechanizmusait, és megvizsgaljak, hogy
ezek a kdlcsénhatasok hogyan modulélhatok a GLP-1-alapu terapidk hatékonysaganak
novelése érdekében.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Unraveling the Intricacies of Glucagon-Like Peptide-1
Signaling: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069465#role-of-haegt-in-glucagon-like-peptide-1-
signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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